Cas no 688362-64-3 ((1S)-1-(3-METHYLPHENYL)PROP-2-ENYLAMINE)

(1S)-1-(3-Methylphenyl)prop-2-enylamine is a chiral amine derivative featuring a 3-methylphenyl substituent and a propenylamine functional group. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis and pharmaceutical applications, where enantiopurity is critical. The compound’s structure allows for versatile reactivity, including nucleophilic additions and catalytic transformations, making it useful in the synthesis of bioactive molecules or fine chemicals. The presence of the 3-methylphenyl group enhances lipophilicity, potentially improving binding affinity in drug design. This compound is typically employed as a building block in medicinal chemistry and agrochemical research, offering precise control over stereochemical outcomes in synthetic pathways. Proper handling under inert conditions is recommended due to its amine functionality.
(1S)-1-(3-METHYLPHENYL)PROP-2-ENYLAMINE structure
688362-64-3 structure
Product Name:(1S)-1-(3-METHYLPHENYL)PROP-2-ENYLAMINE
CAS No:688362-64-3
MF:C10H13N
MW:147.216922521591
CID:5580703
PubChem ID:130706435
Update Time:2025-05-26

(1S)-1-(3-METHYLPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(3-METHYLPHENYL)PROP-2-ENYLAMINE
    • (S)-1-m-tolylprop-2-en-1-amine
    • Benzenemethanamine, α-ethenyl-3-methyl-, (αS)-
    • DTXSID101273223
    • 688362-64-3
    • (alphaS)-alpha-Ethenyl-3-methylbenzenemethanamine
    • N15264
    • Inchi： 1S/C10H13N/c1-3-10(11)9-6-4-5-8(2)7-9/h3-7,10H,1,11H2,2H3/t10-/m0/s1
    • InChI Key： LIFWNWRSRGOMQB-JTQLQIEISA-N
    • SMILES： N[C@@H](C=C)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 147.104799419g/mol
  • Monoisotopic Mass: 147.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.952±0.06 g/cm3(Predicted)
  • Boiling Point: 241.6±9.0 °C(Predicted)
  • pka: 8.62±0.10(Predicted)

(1S)-1-(3-METHYLPHENYL)PROP-2-ENYLAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1740803-1g
(s)-1-(M-tolyl)prop-2-en-1-amine
 688362-64-3 98%
1g
 ￥3318.00 2024-05-03

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